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Compound of Interest

Compound Name: Juniper camphor

Cat. No.: B15593024 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

While specific disposal guidelines for juniper camphor are not readily available, its close

chemical relationship to camphor necessitates treating it with similar precautions. This guide

provides a comprehensive, step-by-step procedure for the safe disposal of juniper camphor,
based on the established protocols for camphor.

Waste Characterization and Handling
Before disposal, it is essential to characterize the waste. Juniper camphor, like camphor,

should be considered a flammable solid and potentially hazardous waste.

Key Steps for Handling Juniper Camphor Waste:

Containerization: Collect juniper camphor waste in a designated, properly labeled, and

sealed container. The container should be compatible with the chemical and clearly marked

as "Hazardous Waste" with the name "Juniper Camphor."

Segregation: Do not mix juniper camphor waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

ignition sources and incompatible materials such as strong oxidizers, reducing agents, and

chlorinated solvents.[1]
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Personal Protective Equipment (PPE): When handling juniper camphor waste, always wear

appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

Disposal Procedures
The primary and recommended method for the disposal of juniper camphor is through a

licensed professional waste disposal service.

Step-by-Step Disposal Protocol:

Contact a Professional Service: Engage a certified hazardous waste disposal company to

manage the collection, transportation, and disposal of the juniper camphor waste.[1]

Regulatory Compliance: It is the responsibility of the waste generator to ensure that the

disposal method complies with all local, regional, and national hazardous waste regulations.

[1] Chemical waste generators must determine if a discarded chemical is classified as a

hazardous waste.[1]

Documentation: Maintain accurate records of the waste, including the quantity, composition,

and date of generation, as required for regulatory compliance.

Empty Containers: Dispose of empty containers as unused product, unless they have been

properly decontaminated.[1] Do not dispose of product containers with household garbage.

[1]

Quantitative Data for Hazard Assessment (Based on
Camphor)
Due to the lack of specific data for juniper camphor, the following table summarizes key

quantitative data for camphor, which should be used as a conservative proxy for safety and

disposal considerations.
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Property Value Source

Chemical Formula C15H26O [2][3][4]

Molecular Weight 222.37 g/mol [2][3]

Physical State Solid [5][6]

Flash Point
262.00 °F (127.70 °C)

(estimated)
[2]

Boiling Point 301.41 °C (estimated) [2]

Solubility in Water
6.592 mg/L @ 25 °C

(estimated)
[2]

OSHA Permissible Exposure

Limit (PEL)

2 mg/m³ (8-hour time-weighted

average)
[6]

NIOSH Recommended

Exposure Limit (REL)

2 mg/m³ (10-hour time-

weighted average)
[6]

Juniper Camphor Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of juniper
camphor in a laboratory setting.
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Juniper Camphor Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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